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The core inhibitory activity of PF-04880594 against various RAF isoforms is well-established. The table
below summarizes its half-maximal inhibitory concentration (ICso) values from multiple commercial and

scientific sources [1] [2] [3].

Target Reported ICso Value Source

BRAF (wild-type) 0.19 nM AdooQ, MedChemExpress
(MCE)

BRAF V600E (mutant) 0.13nM AdooQ, MedChemExpress
(MCE)

CRAF (also known as c- 0.39 nM AdooQ, MedChemExpress

RAF or RAF1) (MCE), AbMole

Selectivity >100-fold selectivity over CSNK1, AbMole

JNK2/3, and p38 kinases.

PF-04880594 is therefore a potent pan-RAF inhibitor, effective against both wild-type and mutant BRAF, as
well as CRAF [2].

Cellular and In Vivo Experimental Data
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Beyond biochemical assays, PF-04880594 has been characterized in cellular and animal models, revealing

both its efficacy and a notable paradoxical effect.

Assay

Key Findings Experimental Details
Type
In Vitro Induced ERK phosphorylation and Concentration: 100 nM; Incubation Time:
(HL-60 stimulated IL-8 release. [2] 48 hours.
cells)
In Vivo Induced ERK phosphorylation and Dosage: 10 mgl/kg; This effect was blocked
(Nude epithelial hyperplasia in tissues like skin by co-treatment with the MEK inhibitor PD-
mice) and esophagus. [2] [4] 0325901. [2] [4]

The following diagram illustrates the core signaling pathway and the paradoxical effect of PF-04880594,
which can be blocked by a MEK inhibitor.
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PF-04880594 inhibits RAF but can also cause paradoxical ERK activation and hyperplasia, which is
blocked by PD-0325901.

Key Experimental Protocols

The primary preclinical study provides detailed methodologies for key experiments [4].

e In Vitro 3D Cell Culture Model: A 3D cell culture model was developed to recapitulate RAF
inhibitor-induced hyperplasia.
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o Purpose: To study the mechanisms of hyperplasia and its reversal by a MEK inhibitor in a
controlled in vitro system.

o Procedure: Cells were embedded in a 3D matrix and treated with PF-04880594 (at a
concentration of 100 nM, as used in other cellular assays [2]) alone or in combination with the
MEK inhibitor PD-0325901. The resulting morphological changes and cell layering were
analyzed.

¢ In Vivo Efficacy and Toxicity Study: This protocol assessed both the anti-tumor activity and the side

effects of PF-04880594.

o Animal Model: Nude mice.

o Dosing Regimen: PF-04880594 was administered orally at 10, 20, and 40 mg/kg, twice daily
for 3 weeks.

o Combination Therapy: The MEK inhibitor PD-0325901 was co-administered at various doses
(0.1 to 2.5 mg/kg) to evaluate its ability to mitigate hyperplasia.

o Endpoint Analysis: Tissues were harvested and examined for microscopic pathology
(hyperplasia) and ERK phosphorylation (via Western blot) [2] [4].

Interpretation and Research Implications

The data reveals a critical nuance in targeting the RAF pathway:

e The Paradoxical Effect: While PF-04880594 is designed to inhibit the MAPK pathway, it can induce
RAF dimerization and activate ERK signaling in a context-dependent manner, particularly in
normal epithelial tissues, leading to hyperplasia [2] [4]. This explains the skin lesions observed in
some patients treated with RAF inhibitors.

e Therapeutic Strategy: The finding that a MEK inhibitor can completely block this hyperplasia
without reducing the RAF inhibitor's efficacy suggests that a combination therapy could significantly
improve the safety and therapeutic window of RAF inhibitors like PF-04880594 [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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2. PF-04880594 | RAF Inhibitor [medchemexpress.com]
3. PF-04880594 | CAS 1111636-35-1 [abmole.com]
4. Epithelial tissue hyperplasia induced by the RAF inhibitor ... [pubmed.nchi.nlm.nih.gov]

To cite this document: Smolecule. [Biochemical Activity & Selectivity of PF-04880594]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548765#pf-04880594-ic50-

c-raf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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